Cas no 5391-49-1 (Acetic acid, (butylamino)oxo-, ethyl ester)

• Product Name: Acetic acid, (butylamino)oxo-, ethyl ester
• CAS No: 5391-49-1
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 1588598
• Update Time: 2024-09-11

Acetic acid, (butylamino)oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (butylamino)oxo-, ethyl ester
• Acetic acid, 2-(butylamino)-2-oxo-, ethyl ester

• Inchi： 1S/C8H15NO3/c1-3-5-6-9-7(10)8(11)12-4-2/h3-6H2,1-2H3,(H,9,10)
• InChI Key： MHAAXYQLMRKDKU-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(NCCCC)=O

Computed Properties

• Exact Mass: 173.10525
• Monoisotopic Mass: 173.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.018±0.06 g/cm3(Predicted)
• Boiling Point: 188-190.5 °C(Press: 630 Torr)
• PSA: 55.4
• pka: 12.78±0.46(Predicted)